Cas no 1778666-13-9 (4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1λ?-thiane-1,1-dione)

• Product Name: 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1λ?-thiane-1,1-dione
• CAS No: 1778666-13-9
• MF: C₁₄H₂₃BN₂O₄S
• MW: 326.219422578812
• MDL: MFCD30803626
• CID: 4613291
• PubChem ID: 123993329
• Update Time: 2025-10-22

4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1λ?-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydro-1,1-dioxido-2H-thiopyran-4-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)tetrahydro-2H-thiopyran 1,1-dioxide
• 4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1-thiane-1,1-dione
• P18824
• 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]thiane 1,1-dioxide
• 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1λ?-thiane-1,1-dione
• 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1lambda-thiane-1,1-dione
• MFCD30803626
• 1778666-13-9
• SY326417
• DTZXAYRWCJAQMB-UHFFFAOYSA-N
• 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1lambda6-thiane-1,1-dione
• 1-(1,1-Dioxidotetrahydro-2H-thiopyran-4-yl)-1H-pyrazole-4-boronic Acid Pinacol Ester
• Z2582510050
• 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)tetrahydro-2H-thiopyran1,1-dioxide
• EN300-22839050
• CS-0051075

• MDL： MFCD30803626
• Inchi： 1S/C14H23BN2O4S/c1-13(2)14(3,4)21-15(20-13)11-9-16-17(10-11)12-5-7-22(18,19)8-6-12/h9-10,12H,5-8H2,1-4H3
• InChI Key： DTZXAYRWCJAQMB-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N1C=C(B2OC(C)(C)C(C)(C)O2)C=N1)(=O)=O

Computed Properties

• Exact Mass: 326.1471586g/mol
• Monoisotopic Mass: 326.1471586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8

Additional information on 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1λ?-thiane-1,1-dione

Comprehensive Overview of 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1λ?-thiane-1,1-dione (CAS No. 1778666-13-9)

In the rapidly evolving field of medicinal chemistry and material science, 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1λ?-thiane-1,1-dione (CAS No. 1778666-13-9) has emerged as a compound of significant interest. This boronic ester-containing derivative is widely recognized for its unique structural features, which make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The presence of both a tetramethyl-1,3,2-dioxaborolan-2-yl group and a thiane-1,1-dione moiety in its structure enables diverse reactivity, facilitating applications in cross-coupling reactions and drug discovery.

The compound’s CAS No. 1778666-13-9 is frequently searched in scientific databases, reflecting its growing importance in research. Recent trends indicate heightened interest in boron-containing compounds due to their role in Suzuki-Miyaura coupling, a pivotal reaction in modern organic synthesis. Researchers and pharmaceutical developers are particularly drawn to this molecule for its potential in creating kinase inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in targeted cancer therapy and neurodegenerative disease research.

From a synthetic perspective, 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1λ?-thiane-1,1-dione offers exceptional versatility. Its pyrazole ring serves as a privileged scaffold in drug design, often associated with anti-inflammatory and antimicrobial properties. Meanwhile, the thiane-1,1-dione component contributes to enhanced metabolic stability, a critical factor in optimizing drug candidates. These attributes align with current industry demands for highly functionalized intermediates that streamline the development of novel therapeutics.

In material science, the compound’s boronate ester functionality is leveraged for designing self-healing polymers and stimuli-responsive materials. With sustainability being a key focus in 2024, researchers are exploring its utility in green chemistry applications, such as catalytic systems that reduce waste and energy consumption. This dual applicability in life sciences and advanced materials underscores its cross-disciplinary relevance.

Analytical studies of CAS No. 1778666-13-9 highlight its stability under ambient conditions, making it a practical choice for industrial-scale processes. Spectroscopic data, including NMR and HPLC profiles, are extensively documented, aiding in quality control and regulatory compliance. As the demand for high-purity boron reagents surges, this compound stands out for its consistent performance in Pd-catalyzed transformations.

Looking ahead, the integration of 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-1λ?-thiane-1,1-dione into AI-driven drug discovery platforms is anticipated. Computational models increasingly rely on such building blocks to predict novel bioactive molecules, addressing challenges like drug resistance and selectivity. This synergy between synthetic chemistry and machine learning exemplifies the compound’s forward-looking potential.

In summary, CAS No. 1778666-13-9 represents a convergence of innovation across multiple scientific domains. Its structural complexity, coupled with broad applicability, positions it as a cornerstone in both academic and industrial research. As investigations into boron chemistry and heterocyclic compounds expand, this molecule will undoubtedly remain at the forefront of cutting-edge developments.